2-(2,3-Dihydro-1,4-benzoxazin-4-yl)ethanesulfonyl fluoride

• IUPAC Name: 2-(2,3-dihydro-1,4-benzoxazin-4-yl)ethanesulfonyl fluoride
• InChI: InChI=1S/C10H12FNO3S/c11-16(13,14)8-6-12-5-7-15-10-4-2-1-3-9(10)12/h1-4H,5-8H2
• InChI Key: QNFVCWCAYLNMEW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2N1CCS(=O)(=O)F
• Molecular Formula: C10H12FNO3S
• Molecular Weight: 245.27 g/mol

Description

This compound belongs to the class of organic compounds known as benzoxazinones. It is a specific type of benzoxazinone where the benzene ring is fused to an oxazine ring (a six-member aliphatic ring with four carbon atoms, one oxygen atom, and one nitrogen atom) bearing a ketone group. The CAS number for this compound is 2248867-20-9.

Synthesis Analysis

While specific synthesis methods for this compound were not found, related compounds have been synthesized through various methods. For instance, intermediates have been obtained after washing with water and extracted several times with CHCl3, combined extracts were dried over anhydrous Na2SO4 and evaporated in vacuum to get white solid product.

Safety And Hazards

While specific safety and hazard information for this compound was not found, it’s important to handle all chemicals with appropriate safety measures. Always refer to the material safety data sheet (MSDS) for the compound for specific safety information.